Cas no 2138167-71-0 (4-Bromothiophene-3-sulfinic acid)

• Product Name: 4-Bromothiophene-3-sulfinic acid
• CAS No: 2138167-71-0
• MF: C₄H₃BrO₂S₂
• MW: 227.099417924881
• CID: 5866875
• PubChem ID: 137935716
• Update Time: 2025-08-02

4-Bromothiophene-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromothiophene-3-sulfinic acid
• EN300-721437
• 2138167-71-0

• Inchi： 1S/C4H3BrO2S2/c5-3-1-8-2-4(3)9(6)7/h1-2H,(H,6,7)
• InChI Key： GSELNKUGCWRJCB-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1S(=O)O

Computed Properties

• Exact Mass: 225.87578g/mol
• Monoisotopic Mass: 225.87578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.8Ų

Additional information on 4-Bromothiophene-3-sulfinic acid

4-Bromothiophene-3-sulfinic Acid: A Comprehensive Overview

The compound 4-Bromothiophene-3-sulfinic acid, with the CAS number 2138167-71-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur. The sulfinic acid group (-SO2OH) attached at the 3-position and the bromine substituent at the 4-position make this compound unique and versatile in its applications.

Recent studies have highlighted the importance of 4-Bromothiophene-3-sulfinic acid in various chemical reactions. The sulfinic acid group is known for its strong acidity and ability to participate in nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical chemistry. For instance, researchers have utilized this compound as a key building block in the development of novel anti-inflammatory agents and antioxidants.

The bromine substituent at the 4-position plays a crucial role in modulating the electronic properties of the thiophene ring. This substitution pattern enhances the reactivity of the molecule, making it more susceptible to electrophilic aromatic substitution reactions. Such reactivity is highly desirable in organic synthesis, where precise control over reaction pathways is essential for obtaining desired products with high yields.

One of the most recent advancements involving 4-Bromothiophene-3-sulfinic acid is its application in polymer chemistry. Scientists have explored its potential as a monomer for synthesizing conducting polymers. The sulfur atom in the thiophene ring contributes to the conjugation within the polymer backbone, enhancing its electrical conductivity. This property opens up new possibilities for its use in flexible electronics and energy storage devices.

In terms of synthesis, 4-Bromothiophene-3-sulfinic acid can be prepared via several routes. One common method involves the oxidation of 4-bromothiophenol using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). This oxidation step converts the sulfhydryl group (-SH) into a sulfinic acid group (-SO2OH), yielding the desired product. The reaction conditions, such as temperature and pH, are critical to ensure high purity and yield.

Another area where 4-Bromothiophene-3-sulfinic acid has shown promise is in catalysis. The sulfinic acid group can act as a Lewis acid catalyst, facilitating various transformations such as aldol reactions and Michael additions. Its ability to stabilize transition states through hydrogen bonding makes it an efficient catalyst for these reactions under mild conditions.

Moreover, recent computational studies have provided deeper insights into the electronic structure of 4-Bromothiophene-3-sulfinic acid. Density functional theory (DFT) calculations have revealed that the presence of bromine at the 4-position significantly alters the electron density distribution within the molecule. This understanding has been instrumental in predicting its reactivity towards different electrophiles and nucleophiles.

In conclusion, 4-Bromothiophene-3-sulfinic acid (CAS No. 2138167-71-0) is a multifaceted compound with wide-ranging applications in organic synthesis, polymer chemistry, and catalysis. Its unique combination of functional groups and substituents makes it an invaluable tool for researchers seeking to develop novel materials and pharmaceuticals. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical industry is expected to grow further.